Cas no 2171682-62-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid
• CAS No: 2171682-62-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5800119
• PubChem ID: 165536912
• Update Time: 2025-05-26

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]methyl}-3-methylbutanoic acid
• EN300-1473071
• 2171682-62-3

• Inchi： 1S/C27H30N2O5/c1-4-5-14-24(25(30)28-15-22(17(2)3)26(31)32)29-27(33)34-16-23-20-12-8-6-10-18(20)19-11-7-9-13-21(19)23/h6-13,17,22-24H,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： NPHNZQCFNSXREE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#CC)C(NCC(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid (CAS No. 2171682-62-3)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171682-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked to an amino group through a methoxycarbonyl intermediate. The presence of a hex-4ynamidomethyl side chain further enhances its complexity, making it a subject of interest for synthetic chemists and biologists alike.

The structural design of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid suggests potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The fluorene group is well-known for its stability and luminescent properties, which can be exploited in diagnostic imaging and bioconjugation techniques. Additionally, the methoxycarbonyl group introduces a polar nature to the molecule, facilitating interactions with biological targets. The hex-4ynamidomethyl moiety adds another layer of functionality, enabling further derivatization and customization for specific biological activities.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid has been explored as a potential lead compound in this context. Its unique structural features make it a versatile scaffold for designing molecules that can interact with enzymes and receptors involved in disease processes. For instance, the amino group can be functionalized to enhance binding affinity to target proteins, while the carboxylic acid moiety allows for salt formation, improving solubility and bioavailability.

One of the most compelling aspects of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid is its potential role in targeted therapy. By incorporating fluorine-based labels, this compound can be used in positron emission tomography (PET) imaging to visualize disease progression and treatment response. Furthermore, its ability to undergo further chemical modifications makes it an attractive candidate for drug discovery programs aimed at developing next-generation therapeutics. Researchers have leveraged its structural motifs to create derivatives with enhanced pharmacological properties, including improved selectivity and reduced toxicity.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups to construct the desired architecture while maintaining high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorene moiety efficiently. Additionally, protecting group strategies have been crucial in managing the reactivity of different functional groups during synthesis.

The biological activity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid has been evaluated through various in vitro assays. Preliminary studies suggest that it exhibits inhibitory effects on certain enzymes implicated in cancer cell proliferation. The presence of the fluorene group enhances its interaction with biological targets due to its hydrophobic nature, while the amino and carboxylic acid functionalities contribute to hydrogen bonding interactions. These properties make it a promising candidate for further development into an anticancer agent.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidomethyl}-3-methylbutanoic acid (CAS No. 2171682-62-3) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.